Cas no 1257553-85-7 (2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1257553-85-7
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• MDL: MFCD16996053
• CID: 1034196
• Update Time: 2025-07-18

2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Propoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-propxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• QC-4790

• MDL： MFCD16996053
• Inchi： 1S/C14H22BNO3/c1-6-9-17-12-8-7-11(10-16-12)15-18-13(2,3)14(4,5)19-15/h7-8,10H,6,9H2,1-5H3
• InChI Key： VKYHKFKPMVVMPN-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.16900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 40.58000
• LogP: 2.16960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1257553-85-7)

2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, also known by its CAS number 1257553-85-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and reactivity, which make it an essential building block in the development of novel pharmaceuticals and materials.

The chemical structure of 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine consists of a pyridine ring substituted with a propoxy group at the 2-position and a boronic ester moiety at the 5-position. The boronic ester functionality is particularly noteworthy as it can undergo various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 demonstrated the efficient synthesis of this compound using a palladium-catalyzed reaction. The researchers reported high yields and excellent functional group tolerance, making it an attractive starting material for a wide range of applications.

In the context of medicinal chemistry, 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been explored for its potential as a precursor in the development of novel therapeutic agents. A notable example is its use in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies for treating conditions such as cancer and neurodegenerative disorders.

The pharmacological properties of compounds derived from 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine are also being investigated. A recent study published in the Journal of Medicinal Chemistry (JMC) highlighted the ability of these compounds to modulate specific biological targets with high selectivity and potency. This research underscores the potential of this compound as a lead structure for drug discovery programs.

Beyond its applications in medicinal chemistry, 2-Propoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y l)pyridine has found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. A study published in Advanced Materials in 2020 reported the successful incorporation of this compound into polymer-based materials for optoelectronic applications.

The environmental impact and safety profile of 2-Propoxy-5-(4,4 , 5 , 5 -tetramethyl -1 , 3 , 2 -dioxaborolan - 2 -yl )pyridine are also important considerations. Researchers have conducted extensive toxicity studies to ensure that its use does not pose significant risks to human health or the environment. These studies have generally shown favorable results, supporting its continued use in various industrial and research settings.

In conclusion, 2 -Propoxy - 5 -(4 , 4 , 5 , 5 -tetramethyl -1 , 3 , 2 -dioxaborolan - 2 -yl )pyridine (CAS No. 1257553 -8 7 ) is a highly versatile compound with a wide range of applications in chemical synthesis , medicinal chemistry , and materials science . Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working on innovative projects . Ongoing research continues to uncover new possibilities for this compound , further solidifying its importance in modern chemistry .